Cas no 1909348-54-4 (tert-butyl 2-{4-(hydrazinecarbonyl)-1,3-oxazol-5-ylmethoxy}acetate)

• Product Name: tert-butyl 2-{4-(hydrazinecarbonyl)-1,3-oxazol-5-ylmethoxy}acetate
• CAS No: 1909348-54-4
• MF: C₁₁H₁₇N₃O₅
• MW: 271.269782781601
• MDL: MFCD29906890
• CID: 4629541
• PubChem ID: 122163315
• Update Time: 2025-06-13

tert-butyl 2-{4-(hydrazinecarbonyl)-1,3-oxazol-5-ylmethoxy}acetate Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[[2-(1,1-dimethylethoxy)-2-oxoethoxy]methyl]-, hydrazide
• tert-butyl 2-{[4-(hydrazinecarbonyl)-1,3-oxazol-5-yl]methoxy}acetate
• tert-butyl 2-{4-(hydrazinecarbonyl)-1,3-oxazol-5-ylmethoxy}acetate

• MDL： MFCD29906890
• Inchi： 1S/C11H17N3O5/c1-11(2,3)19-8(15)5-17-4-7-9(10(16)14-12)13-6-18-7/h6H,4-5,12H2,1-3H3,(H,14,16)
• InChI Key： IPEVMFGPCGRDPD-UHFFFAOYSA-N
• SMILES： O1C(COCC(OC(C)(C)C)=O)=C(C(NN)=O)N=C1

Additional information on tert-butyl 2-{4-(hydrazinecarbonyl)-1,3-oxazol-5-ylmethoxy}acetate

Research Brief on tert-butyl 2-{4-(hydrazinecarbonyl)-1,3-oxazol-5-ylmethoxy}acetate (CAS: 1909348-54-4)

The compound tert-butyl 2-{4-(hydrazinecarbonyl)-1,3-oxazol-5-ylmethoxy}acetate (CAS: 1909348-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl 2-{4-(hydrazinecarbonyl)-1,3-oxazol-5-ylmethoxy}acetate as a key intermediate in the synthesis of novel heterocyclic compounds. The oxazole moiety, in particular, is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have successfully utilized this compound to develop new derivatives with enhanced bioactivity and selectivity.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Preliminary in vitro studies have demonstrated that derivatives of tert-butyl 2-{4-(hydrazinecarbonyl)-1,3-oxazol-5-ylmethoxy}acetate exhibit potent inhibitory activity against specific kinase targets, suggesting their potential as lead compounds for further optimization.

In addition to its role in kinase inhibition, this compound has also been explored for its utility in bioconjugation and protein labeling. The hydrazinecarbonyl group provides a reactive handle for site-specific modifications, making it a valuable tool for chemical biology research. Recent advancements in click chemistry and bioorthogonal reactions have further expanded the applications of this compound in probing biological systems.

Despite these promising findings, challenges remain in the optimization of the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Future research efforts should focus on improving the bioavailability and reducing off-target effects to enhance their therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to translate these discoveries into clinically viable treatments.

In conclusion, tert-butyl 2-{4-(hydrazinecarbonyl)-1,3-oxazol-5-ylmethoxy}acetate represents a versatile and valuable building block in medicinal chemistry. Its unique structural features and reactivity make it an attractive candidate for the development of novel therapeutics and research tools. Continued exploration of its applications and derivatives is expected to yield significant contributions to the field of chemical biology and drug discovery.